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Compound of Interest

Compound Name: D-Ribose-18O

Cat. No.: B12398198 Get Quote

For researchers, scientists, and drug development professionals, the safe and efficient

handling of isotopically labeled compounds is paramount. This document provides a

comprehensive guide to the personal protective equipment (PPE), operational procedures, and

disposal plans for D-Ribose-¹⁸O.

Chemical Identification and Hazard Summary

Identifier Value

Chemical Name D-Ribose-¹⁸O

Synonyms D-(-)-Ribose-¹⁸O

CAS Number 50-69-1 (for unlabeled D-Ribose)

Molecular Formula C₅H₁₀O₄¹⁸O

Molecular Weight Approx. 152.13 g/mol

Hazard Class Not classified as a hazardous substance.[1][2]

Hazard Description: D-Ribose is not considered a hazardous substance[1][2]. The ¹⁸O isotope

is a stable, non-radioactive isotope of oxygen and does not impart any radiological hazard[3].

Therefore, D-Ribose-¹⁸O is handled with the same precautions as the unlabeled compound.

Potential hazards are minimal and primarily related to physical irritation from dust.
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Inhalation: May cause respiratory tract irritation[4].

Skin Contact: May cause mild skin irritation[4].

Eye Contact: May cause eye irritation[4].

Ingestion: May be harmful if swallowed in large quantities[4].

Operational Plan: From Receipt to Disposal
This section outlines the step-by-step procedures for safely handling D-Ribose-¹⁸O in a

laboratory setting.
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Caption: Operational workflow for handling D-Ribose-¹⁸O.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b12398198?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12398198?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Protocols
1. Receiving and Inspection:

Upon receipt, visually inspect the package for any signs of damage or leakage.

Verify that the container is properly labeled as D-Ribose-¹⁸O.

Move the intact container to the designated storage area.

2. Storage:

Store D-Ribose-¹⁸O in a tightly sealed container in a cool, dry, and well-ventilated area.[3]

Keep away from strong oxidizing agents[5].

The product is stable under recommended storage conditions[1].

3. Preparation for Use:

Before handling, ensure you are wearing the appropriate Personal Protective Equipment

(see table below).

If working with the powdered form, handle it in a chemical fume hood or a designated area

with good ventilation to minimize dust generation[1][3].

Weigh the required amount of D-Ribose-¹⁸O using a calibrated balance within the ventilated

area.

4. Experimental Handling:

Limit all unnecessary personal contact.

Use appropriate lab equipment (e.g., spatulas, weighing paper) to handle the solid.

If preparing a solution, slowly add the solid to the solvent to avoid splashing.

After handling, wash hands thoroughly with soap and water[1][3].
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Personal Protective Equipment (PPE)
The following table summarizes the required and recommended PPE for handling D-Ribose-

¹⁸O.

Protection Type Required Equipment
Specifications and

Recommendations

Eye Protection
Safety glasses with side

shields or goggles.

Must conform to EN166 or

NIOSH standards.[6]

Hand Protection Nitrile or latex gloves.
Inspect gloves for tears or

holes before use.[1]

Body Protection Laboratory coat.

Choose body protection

according to the amount and

concentration of the substance

at the workplace.[1][3]

Respiratory Protection
Generally not required for

small quantities.

If dust is generated and

ventilation is inadequate, a

NIOSH-approved N95 or P3

respirator may be used.[6]

Disposal Plan
As D-Ribose-¹⁸O is not classified as hazardous, disposal procedures are straightforward but

must comply with local regulations.

Waste Collection:

Collect excess solid D-Ribose-¹⁸O and any contaminated disposable materials (e.g.,

weighing paper, gloves) in a designated, labeled waste container.

Do not mix with other laboratory waste[7].

Disposal Method:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.buyisotope.com/sds/oxygen-18-water-safety-data-sheet-oxygen-18-sds-oxygen-18-isotope-oxygen-18-enriched-oxygen-18.pdf
https://documents.manchester.ac.uk/display.aspx?DocID=26900
https://documents.manchester.ac.uk/display.aspx?DocID=26900
https://www.moravek.com/how-to-store-and-dispose-of-radiolabeled-compounds/
https://www.buyisotope.com/sds/oxygen-18-water-safety-data-sheet-oxygen-18-sds-oxygen-18-isotope-oxygen-18-enriched-oxygen-18.pdf
https://miamioh.edu/finance-business/physical-facilities/safety/lab-safety/radiation-safety/manual/isotope-data.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12398198?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Dispose of the waste in accordance with local, state, and federal environmental regulations

for non-hazardous materials[7].

For specific guidance, consult your institution's Environmental Health and Safety (EHS)

department.

Emergency Procedures
Spill Cleanup:

Evacuate and Ventilate: If a significant amount of dust is generated, evacuate the immediate

area and ensure adequate ventilation.

Contain: For solid spills, sweep up the material carefully to avoid creating dust clouds and

place it in a suitable container for disposal[1][3].

Clean: Wipe the spill area with a damp cloth.

Dispose: Dispose of all cleanup materials in the designated waste container.

First Aid:

Exposure Route First Aid Measures

Inhalation
Move the person to fresh air. If breathing is

difficult, seek medical attention.[3]

Skin Contact
Wash the affected area with soap and plenty of

water.[1][3]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses if present and easy to

do. Continue rinsing. If irritation persists, seek

medical attention.[3]

Ingestion

Rinse mouth with water. Do not induce vomiting.

Seek medical advice if a large amount is

ingested.[1][3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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